Ecgonine Ethyl Ester

• IUPAC Name: ethyl (1R,2R,3S,5S)-3-hydroxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-3-15-11(14)10-8-5-4-7(12(8)2)6-9(10)13/h7-10,13H,3-6H2,1-2H3/t7-,8+,9-,10+/m0/s1
• InChI Key: ABDMBNAKYBUEEX-QCLAVDOMSA-N
• Canonical SMILES: CCOC(=O)C1C2CCC(N2C)CC1O
• Isomeric SMILES: CCOC(=O)[C@@H]1[C@H]2CC[C@H](N2C)C[C@@H]1O
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• CAS RN: 70939-97-8

Description

Ecgonine ethyl ester (EEE) is a type of alkaloid ester that has been studied for its potential applications in scientific research. It is a derivative of the alkaloid ecgonine, which is found naturally in certain plants and is used in the production of cocaine. EEE is an important compound for research applications due to its structural similarity to cocaine and its ability to be synthesized in the laboratory.

Scientific Research Applications

Synthesis and Labeling

Ecgonine Ethyl Ester and its derivatives are important in the synthesis of labeled compounds for research purposes. For example, the synthesis of deuterium-labeled cocaine and its metabolites, including Ecgonine Ethyl Ester, is significant for studying the interactions of cocaine and ethanol in humans. These labeled compounds serve as analytical or internal standards in various studies, especially in gas chromatography-mass spectrometry (GC-MS) quantitation of cocaine and its metabolites in biological fluids (Everhart et al., 1999).

Analytical Chemistry

In analytical chemistry, Ecgonine Ethyl Ester plays a role in methods developed for drug analysis. Techniques like protein precipitation-extractive alkylation and GC-MS have utilized Ecgonine Ethyl Ester in the analysis of cocaine biotransformation products in biological samples, such as postmortem whole blood (Smirnow & Logan, 1996). Similarly, hydrophilic interaction liquid chromatography–tandem mass spectrometry (HILIC–MS/MS) has been optimized for the simultaneous analysis of drugs of abuse and their metabolites, including Ecgonine Ethyl Ester, in wastewater (Nuijs et al., 2009).

Forensic and Toxicological Applications

Ecgonine Ethyl Ester is significant in forensic science and toxicology. For instance, methods for the simultaneous detection and quantification of drugs and metabolites in human postmortem brain tissue have been developed, where Ecgonine Ethyl Ester is one of the compounds analyzed (Lowe et al., 2006). Additionally, its detection in inadequately preserved specimens is critical for indicating cocaine use (Logan, 2001).

Q & A

Q1: How does ecgonine ethyl ester form in the body?

A1: Ecgonine ethyl ester primarily forms through the co-ingestion of cocaine and ethanol (alcohol). A liver enzyme, carboxylesterase, facilitates a transesterification reaction where the methyl group of cocaine is replaced with an ethyl group from ethanol, resulting in ecgonine ethyl ester. [2, 3, 6, 9]

Q2: Is ecgonine ethyl ester pharmacologically active?

A2: While research on ecgonine ethyl ester's specific effects is limited, its presence is considered a marker of simultaneous cocaine and alcohol consumption. [2, 6, 9] Some studies suggest it might possess pharmacological activity, potentially contributing to the overall effects observed in individuals using both substances. [2]

Q3: How is ecgonine ethyl ester detected and quantified in biological samples?

A3: Similar to other cocaine metabolites, ecgonine ethyl ester is typically analyzed in biological matrices like blood, urine, or meconium using gas chromatography-mass spectrometry (GC-MS). [1, 3, 4, 6, 7, 9] This method allows for sensitive detection and quantification, even at low concentrations.

Q4: Can the presence of ecgonine ethyl ester differentiate between routes of cocaine administration?

A4: While anhydroecgonine methyl ester is often associated with crack cocaine smoking, the presence of ecgonine ethyl ester specifically indicates the co-ingestion of cocaine and ethanol, regardless of the cocaine administration route. [2, 6, 9]

Q5: Can ecgonine ethyl ester be used as a marker for cocaine use in cases where samples are not ideally preserved?

A5: While benzoylecgonine is a commonly used marker for cocaine use, ecgonine (not ecgonine ethyl ester) shows promise as a marker in inadequately preserved specimens. This is because cocaine and its primary metabolites can degrade to ecgonine over time, potentially providing evidence of past cocaine use even when other markers are absent. [8]

Q6: Does ecgonine ethyl ester contribute to the overall toxicity associated with combined cocaine and alcohol use?

A6: The research primarily focuses on ecgonine ethyl ester as a marker for concurrent cocaine and alcohol consumption. While its contribution to overall toxicity is not fully understood, its presence highlights the potential for heightened risks associated with combining these substances. [2]